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Compound of Interest

Compound Name: 5-Chloro-2-hydroxynicotinonitrile

CAS No.: 1048913-62-7

Cat. No.: B1601947

Get Quote

Executive Summary
5-Chloro-2-hydroxynicotinonitrile (CAS 1048913-62-7), also known as 5-chloro-2-oxo-1,2-

dihydropyridine-3-carbonitrile, represents a "privileged scaffold" in medicinal chemistry. Its

structural trifecta—an electrophilic nitrile, a tautomeric hydroxy/oxo group, and a halogen

handle at the C-5 position—enables divergent synthesis of complex fused heterocycles,

particularly pyrido[2,3-d]pyrimidines (kinase inhibitors) and 1,8-naphthyridines.

This guide details the regioselective manipulation of this building block. We prioritize the

conversion to 2,5-dichloronicotinonitrile, a high-reactivity intermediate that allows for sequential

nucleophilic aromatic substitution (SNAr) at C-2 followed by transition-metal-catalyzed coupling

at C-5.
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Property Specification Notes

IUPAC Name
5-Chloro-2-oxo-1,2-

dihydropyridine-3-carbonitrile

Exists in equilibrium with 2-

hydroxy tautomer.

CAS No. 1048913-62-7
Alternate CAS for derivatives:

2967-27-3 (non-chloro parent).

Mol. Weight 154.55 g/mol

Appearance Off-white to pale yellow solid
Hygroscopic; store under inert

atmosphere.

Solubility DMSO, DMF, hot MeOH
Poor solubility in non-polar

solvents (DCM, Hexanes).

Hazards Irritant (H315, H319, H335)
Releases toxic fumes (NOx,

HCl, HCN) upon combustion.

Strategic Reaction Map
The utility of 5-chloro-2-hydroxynicotinonitrile lies in its ability to serve as a hub for divergent

synthesis. The workflow below illustrates the primary pathways: Activation (Chlorination),

Functionalization (SNAr), and Annulation (Cyclization).

5-Chloro-2-hydroxynicotinonitrile
(Starting Material)

2,5-Dichloronicotinonitrile
(Activated Core)

POCl3, Reflux
(Deoxychlorination) 2-Amino-5-chloronicotinonitrile

(S_NAr Product)

R-NH2, Base
(Regioselective S_NAr at C-2) Pyrido[2,3-d]pyrimidine

(Kinase Inhibitor Scaffold)

Formamidine/Urea
(Annulation) 5-Aryl-pyrido[2,3-d]pyrimidine

(Late-Stage Diversification)

Ar-B(OH)2, Pd(0)
(Suzuki Coupling at C-5)

Click to download full resolution via product page

Figure 1: Divergent synthetic workflow starting from 5-chloro-2-hydroxynicotinonitrile.

Detailed Protocols
Protocol A: Activation to 2,5-Dichloronicotinonitrile
The conversion of the C-2 hydroxyl group to a chloride is the critical gateway step. The C-2

chloride is significantly more reactive than the C-5 chloride, enabling regioselective substitution

later.
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Mechanism: The reaction proceeds via the formation of a dichlorophosphate intermediate. The

presence of the electron-withdrawing nitrile group at C-3 accelerates the nucleophilic attack of

chloride at C-2 but also makes the ring prone to hydrolysis if workup is not controlled.

Materials:

5-Chloro-2-hydroxynicotinonitrile (1.0 eq)

Phosphorus oxychloride (POCl3) (5.0 - 10.0 eq) [Solvent & Reagent]

Phosphorus pentachloride (PCl5) (0.1 eq) [Catalytic additive]

Optional: N,N-Diethylaniline (1.0 eq) [Base sponge for HCl]

Step-by-Step Procedure:

Setup: In a flame-dried round-bottom flask equipped with a reflux condenser and a drying

tube (CaCl2), charge 5-chloro-2-hydroxynicotinonitrile.

Addition: Carefully add POCl3 (neat). Caution: Exothermic. If using PCl5, add it as a solid

now.

Reflux: Heat the mixture to 105–110 °C (gentle reflux) for 4–6 hours. Monitor by TLC

(System: 20% EtOAc/Hexanes). The starting material spot (baseline/polar) should disappear,

replaced by a less polar spot (Rf ~0.6).

Quench (Critical):

Cool the reaction mixture to room temperature.

Remove excess POCl3 under reduced pressure (rotary evaporator with a caustic trap).

Pour the viscous residue slowly onto crushed ice (approx. 10g ice per 1g substrate) with

vigorous stirring. Do not allow the temperature to rise above 10 °C to prevent hydrolysis of

the nitrile.

Neutralization: Carefully adjust pH to ~7–8 using saturated NaHCO3 solution.
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Extraction: Extract immediately with Dichloromethane (DCM) (3 x volumes).

Purification: Dry organic layer over anhydrous Na2SO4, filter, and concentrate. The crude

2,5-dichloronicotinonitrile is often pure enough for the next step. If needed, recrystallize from

Hexanes/EtOAc.

Yield Expectation: 85–95%

Protocol B: Regioselective SNAr (Synthesis of 2-Amino-
5-chloronicotinonitrile)
This step exploits the electronic difference between C-2 and C-5. The C-2 position is activated

by the adjacent ring nitrogen and the ortho-nitrile group.

Materials:

2,5-Dichloronicotinonitrile (1.0 eq)

Primary Amine (R-NH2) or Ammonia (1.1 eq)

Base: Diisopropylethylamine (DIPEA) (1.2 eq)

Solvent: Acetonitrile (ACN) or THF

Procedure:

Dissolve 2,5-dichloronicotinonitrile in ACN (0.2 M).

Add DIPEA followed by the amine at 0 °C.

Allow to warm to room temperature. Stir for 2–4 hours.

Note: If using volatile amines (e.g., methylamine), use a sealed tube.

Workup: Evaporate solvent. Resuspend in water.[1][2][3] The product usually precipitates.

Filter and wash with cold water.
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Key Insight: The C-5 chlorine remains intact under these conditions (up to 60 °C), preserving it

for late-stage coupling.

Protocol C: Annulation to Pyrido[2,3-d]pyrimidine
This protocol describes the formation of the pyrimidine ring, a common motif in PIM-1 and

EGFR kinase inhibitors.

Reaction Logic: The nitrile nitrogen acts as the nucleophile for the cyclizing agent (e.g.,

formamidine), followed by ring closure by the C-2 amine.

Materials:

2-Amino-5-chloronicotinonitrile (1.0 eq)

Formamidine acetate (2.0 eq) [For C-H at position 2 of pyrimidine]

Solvent: 2-Methoxyethanol or n-Butanol

Procedure:

Suspend the starting material and formamidine acetate in 2-methoxyethanol.

Heat to reflux (125 °C) for 12–16 hours.

Observation: The reaction often turns from a suspension to a clear solution, then precipitates

the product upon cooling.

Isolation: Cool to 0 °C. Filter the solid. Wash with cold ethanol and diethyl ether.

Mechanism Diagram:
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Figure 2: Mechanistic flow of the annulation reaction to form the fused bicyclic system.

Advanced Optimization: Late-Stage Suzuki Coupling
Once the fused system is built, the C-5 chlorine (now C-6 in the pyrido[2,3-d]pyrimidine

numbering) can be coupled.

Catalyst: Pd(dppf)Cl2 or Pd(PPh3)4 (5 mol%)

Solvent: 1,4-Dioxane/Water (4:1)

Base: K2CO3 (2.0 eq)

Temperature: 90 °C (Microwave irradiation is highly recommended for 30 mins).

Troubleshooting Tip: If dehalogenation is observed (loss of Cl without coupling), switch to a

Buchwald precatalyst (e.g., XPhos Pd G2) and use anhydrous conditions (Toluene, K3PO4).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1601947/docs#application-note-strategic-utilization-of-5-chloro-2-hydroxynicotinonitrile-in-heterocyclic-synthesis
https://www.benchchem.com/product/b1601947/docs#application-note-strategic-utilization-of-5-chloro-2-hydroxynicotinonitrile-in-heterocyclic-synthesis
https://www.benchchem.com/product/b1601947/docs#application-note-strategic-utilization-of-5-chloro-2-hydroxynicotinonitrile-in-heterocyclic-synthesis
https://www.benchchem.com/product/b1601947/docs#application-note-strategic-utilization-of-5-chloro-2-hydroxynicotinonitrile-in-heterocyclic-synthesis
https://www.benchchem.com/product/b1601947?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601947?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

